Cas no 2172234-03-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172234-03-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5937324
• PubChem ID: 165813439
• Update Time: 2025-11-07

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxy-2-methylpropanoic acid
• EN300-1492520
• 2172234-03-4

• Inchi： 1S/C25H30N2O6/c1-16(12-13-22(28)27-25(2,15-32-3)23(29)30)26-24(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WCKXJDJKGHCGJL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic Acid: A Comprehensive Overview

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172234-03-4) is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a substituted propanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in peptide chemistry. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The integration of the Fmoc group into this compound suggests its utility in the construction of complex peptides and proteins, which are critical in drug discovery and biotechnology.

The pentanamido chain within the molecule adds further functionality by providing a flexible linker that can facilitate interactions with other biomolecules. This feature is especially relevant in the design of bioconjugates and targeted drug delivery systems. Recent advancements in conjugate chemistry have demonstrated the importance of such linkers in enhancing the efficacy and specificity of therapeutic agents.

The 3-methoxy-2-methylpropanoic acid moiety introduces additional complexity to the molecule, contributing to its unique physicochemical properties. Methoxy groups are known to influence the solubility and stability of organic compounds, while the methyl substitution can modulate the molecule's reactivity and bioavailability. These attributes make the compound a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the construction of this compound involves multi-step reactions that demand precision and expertise. The synthesis likely begins with the preparation of the Fmoc-pentanamide intermediate, followed by coupling with the appropriately substituted propanoic acid derivative. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for such syntheses, reducing environmental impact while maintaining high yields.

Preclinical studies on similar compounds have revealed their potential as inhibitors of key enzymes involved in various disease pathways. For instance, analogs of this compound have shown promise as inhibitors of proteases and kinases, which are critical targets in oncology and inflammation research. The Fmoc-pentanamido core may also serve as a scaffold for developing allosteric modulators or covalent inhibitors, expanding its therapeutic potential.

In terms of pharmacokinetics, the presence of both hydrophilic (Fmoc) and lipophilic (pentanamido) domains may influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Recent research has emphasized the importance of optimizing these properties to enhance drug-like behavior. Computational modeling tools, such as molecular docking and pharmacokinetic simulations, can provide valuable insights into optimizing this compound's bioavailability.

The integration of this compound into larger molecular systems could also pave the way for innovative applications in materials science. For example, its structural features may enable it to serve as a building block for supramolecular assemblies or stimuli-responsive materials. Such applications align with current trends in nanotechnology and advanced materials research.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid represents a sophisticated molecule with diverse potential applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to advancing scientific knowledge and technological innovation.